Cas no 106230-19-7 (methyl 4,4-dimethylpyrrolidine-2-carboxylate)

• Product Name: methyl 4,4-dimethylpyrrolidine-2-carboxylate
• CAS No: 106230-19-7
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 127034
• PubChem ID: 22235311
• Update Time: 2025-11-06

methyl 4,4-dimethylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Proline, 4,4-dimethyl-,methyl ester
• Proline, 4,4-dimethyl-, methyl ester (9CI)
• 4,4-diMethyl-Proline Methyl ester
• methyl 4,4-dimethylpyrrolidine-2-carboxylate
• EN300-1706541
• 106230-19-7
• SCHEMBL25598482

• Inchi： 1S/C8H15NO2/c1-8(2)4-6(9-5-8)7(10)11-3/h6,9H,4-5H2,1-3H3
• InChI Key： PAZXLLAOBQGLGF-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(C)(C)CN1)=O

Computed Properties

• Exact Mass: 157.11035
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Additional information on methyl 4,4-dimethylpyrrolidine-2-carboxylate

Comprehensive Overview of Methyl 4,4-Dimethylpyrrolidine-2-carboxylate (CAS No. 106230-19-7)

Methyl 4,4-dimethylpyrrolidine-2-carboxylate (CAS 106230-19-7) is a specialized organic compound widely recognized for its unique structural properties and versatile applications in pharmaceutical and chemical research. This ester derivative of pyrrolidine features a 4,4-dimethyl substitution pattern, which enhances its stability and reactivity in synthetic pathways. The compound's carboxylate functional group makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of drug candidates and agrochemicals.

In recent years, the demand for methyl 4,4-dimethylpyrrolidine-2-carboxylate has surged due to its role in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly methodologies, and this compound's compatibility with catalytic processes aligns with these trends. Its low toxicity profile and high purity further contribute to its popularity in fine chemical production.

The compound's CAS number 106230-19-7 is frequently searched in academic and industrial databases, reflecting its significance in medicinal chemistry. Users often inquire about its synthesis routes, spectroscopic data, and applications in heterocyclic chemistry. Notably, its pyrrolidine core is a common motif in FDA-approved drugs, driving interest in its derivatives for neurological and anti-inflammatory therapies.

From a technical perspective, methyl 4,4-dimethylpyrrolidine-2-carboxylate exhibits excellent solubility in polar organic solvents, facilitating its use in multistep reactions. Analytical techniques such as NMR and HPLC confirm its structural integrity, while computational modeling studies predict its interactions with biological targets. These attributes make it a subject of ongoing research in structure-activity relationship (SAR) studies.

In the context of market trends, the compound is gaining traction in custom synthesis services, where precision and scalability are paramount. Suppliers emphasize its GMP-grade availability and batch-to-batch consistency, addressing the needs of contract research organizations (CROs). Additionally, its relevance in peptide modification and proteomics highlights its cross-disciplinary utility.

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